Cas no 66548-20-7 (2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)-)

• Product Name: 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)-
• CAS No: 66548-20-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 3266048
• PubChem ID: 638168
• Update Time: 2025-11-01

2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)-
• 66548-20-7
• InChI=1/C7H15N/c1-6(2)8-7(3,4)5/h1-5H
• EN300-37334645
• SCHEMBL3987451
• 2-methyl-N-(1-methylethylidene)propan-2-amine
• tert-butyl(propan-2-ylidene)amine

• Inchi： 1S/C7H15N/c1-6(2)8-7(3,4)5/h1-5H3
• InChI Key： ONHIOEQQPNFUMJ-UHFFFAOYSA-N
• SMILES： CC(C)(/N=C(\C)/C)C

Computed Properties

• Exact Mass: 113.120449483Da
• Monoisotopic Mass: 113.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 91.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)-

Comprehensive Analysis of 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)- (CAS No. 66548-20-7)

2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)-, with the CAS number 66548-20-7, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, often referred to by its systematic name, belongs to the class of imines and is characterized by its unique molecular structure, which includes a secondary amine functionality. The growing interest in this compound is driven by its versatility in chemical synthesis and potential applications in advanced material science.

One of the most frequently searched questions about 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)- revolves around its synthesis methods and reactivity. Researchers and chemists often explore its role as an intermediate in the production of more complex molecules. The compound’s ability to act as a ligand or building block in coordination chemistry makes it valuable for designing catalysts and functional materials. Additionally, its stability under various conditions is a topic of interest for those working in green chemistry and sustainable synthesis.

In the context of industrial applications, CAS 66548-20-7 is often discussed in forums and research papers for its potential use in polymer chemistry. The compound’s molecular framework allows it to participate in polymerization reactions, contributing to the development of novel thermosetting resins and adhesives. This aligns with the current trend of seeking eco-friendly alternatives to traditional petrochemical-derived materials. Companies and researchers are increasingly focusing on bio-based precursors, and this compound’s derivatives could play a pivotal role in such innovations.

Another hot topic related to 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)- is its spectroscopic characterization. Analytical chemists frequently search for NMR and IR spectra data to identify and quantify this compound in complex mixtures. The availability of such data is crucial for quality control in manufacturing processes and for academic research. Furthermore, computational chemists use molecular modeling techniques to predict its behavior in different environments, which is essential for optimizing its applications.

The safety and handling of CAS 66548-20-7 are also subjects of interest, particularly in laboratory settings. While not classified as a hazardous material, proper storage and handling protocols are emphasized to ensure workplace safety. This aligns with the broader industry focus on chemical safety standards and risk assessment, which are critical for maintaining compliance with regulatory requirements.

In summary, 2-PROPANAMINE, 2-METHYL-N-(1-METHYLETHYLIDENE)- (CAS No. 66548-20-7) is a compound of significant scientific and industrial relevance. Its applications span from advanced material synthesis to catalytic processes, making it a subject of ongoing research and development. As the demand for sustainable chemical solutions grows, this compound is likely to remain a key player in the field of organic chemistry.